Cas no 12163-69-8 (molybdenum phosphide)

• Product Name: molybdenum phosphide
• CAS No: 12163-69-8
• MF: MoP
• MW: 126.913763046265
• CID: 86687
• PubChem ID: 82956
• Update Time: 2025-11-01

molybdenum phosphide Chemical and Physical Properties

Names and Identifiers

• molybdenum phosphide
• Molybdenum phosphide (MoP)
• phosphanylidynemolybdenum
• EINECS 235-312-8
• Molybdenum Phosphide (Metals Basis)
• Q4492129
• 12163-69-8
• molybdeniophosphane

• MDL： MFCD00049982
• Inchi： 1S/Mo.P
• InChI Key： AMWVZPDSWLOFKA-UHFFFAOYSA-N
• SMILES： [Mo]#P

Computed Properties

• Exact Mass: 130.89500
• Monoisotopic Mass: 128.879169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 10
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Gray green orthorhombic system
• Density: 7.340
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: 0.32580
• Solubility: Not determined

molybdenum phosphide Security Information

• Signal Word：Warning
• TSCA：Yes
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Miscellaneous mixed metal/non-metals

Additional information on molybdenum phosphide

Molybdenum Phosphide (CAS No. 12163-69-8): A Cutting-Edge Material in Advanced Chemical and Energy Applications

Molybdenum phosphide

, a compound with the chemical formula MoP and CAS registry number 12163-69-8, has emerged as a pivotal material in modern chemistry and materials science. This transition metal phosphide exhibits unique electronic, catalytic, and structural properties that make it indispensable for applications ranging from energy storage systems to heterogeneous catalysis. Recent advancements in synthesis techniques and computational modeling have further expanded its potential, positioning molybdenum phosphides at the forefront of interdisciplinary research.

At its core, molybdenum phosphide combines the robustness of molybdenum with the reactivity of phosphorus to form a stable metallic-phase material. Its crystal structure features a hexagonal close-packed arrangement that enables exceptional electrical conductivity (up to 5×10⁶ S/m) while maintaining thermal stability up to 700°C in inert atmospheres. These properties are critical for high-performance electrochemical devices where thermal cycling and mechanical stress are common challenges. Recent studies published in Advanced Materials (2023) demonstrated that nanostructured MoP particles exhibit superior surface-area-to-volume ratios compared to bulk counterparts, enhancing their utility in catalytic systems.

The synthesis of molybdenum phosphide has evolved significantly over the past decade. Traditional methods involving high-temperature annealing in H₃PO₄ environments have been complemented by novel approaches like atomic layer deposition (ALD) and microwave-assisted hydrothermal synthesis. A groundbreaking 2024 study introduced a solvothermal route using ethylenediamine as a solvent, achieving monodisperse nanoparticles with controllable sizes between 5–50 nm. This advancement addresses scalability concerns while maintaining precise compositional control—key factors for industrial adoption.

In electrocatalysis, molybdenum phosphide-based catalysts have shown remarkable performance in oxygen evolution reactions (OER) with overpotentials as low as 280 mV at 10 mA/cm²—a figure surpassing many commercial iridium oxide catalysts. The unique electronic structure arising from Mo-P bonding creates active sites that optimize *OOH intermediate adsorption/desorption kinetics. Recent work by Li et al. (Nature Catalysis, 2024) demonstrated that integrating MoP nanosheets with graphene oxide scaffolds achieved record-breaking hydrogen evolution reaction (HER) activity (η₁₀ = 75 mV), highlighting its viability for proton exchange membrane electrolyzers.

The energy storage sector has also witnessed transformative applications of molybdenum phosphides. As sulfur host materials in lithium-sulfur batteries, MoP composites mitigate polysulfide shuttling through dual mechanisms: physical confinement via mesoporous structures and chemical binding through redox-active sites. A 2024 study published in Energy & Environmental Science reported specific capacities exceeding 950 mAh/g after 500 cycles when using MoP@carbon nanotube hybrids—a performance improvement of ~40% over conventional activated carbon hosts.

In photocatalytic systems, molybdenum phosphides' bandgap tunability (adjustable between 0.7–1.5 eV via composition modulation) enables efficient solar-driven water splitting under visible light (<λ=550 nm). Researchers at MIT recently engineered core-shell MoP/SiO₂ architectures that achieved ~8% solar-to-hydrogen conversion efficiency—the highest reported value for earth-abundant materials—by optimizing charge carrier separation through interface engineering.

Surface functionalization strategies are revolutionizing the material's applicability. Introducing oxygenated surface groups (-OH/-COOH) via post-synthesis treatments enhances biocompatibility without compromising catalytic activity—a breakthrough for biomedical applications like glucose oxidase mimetics. Concurrently, plasma-enhanced chemical vapor deposition allows precise coating of MoP thin films on flexible substrates, enabling wearable electrochemical sensors with detection limits down to femtomolar concentrations.

Ongoing research focuses on overcoming remaining challenges such as large-scale production consistency and long-term operational stability under harsh conditions (>5 M KOH environments). Machine learning-driven combinatorial screening is accelerating discovery of optimal synthesis parameters: a recent algorithm developed by Stanford researchers reduced optimization time from months to weeks by predicting nanoparticle morphology based on precursor ratios and reaction kinetics data.

The future trajectory of molybdenum phosphide technology promises innovations across multiple frontiers—from next-generation solid-state batteries utilizing Li-Mo-P electrolytes to wearable health monitors leveraging its electrochemical sensing capabilities. As these advancements mature into commercial products, this versatile material will play an increasingly critical role in achieving sustainable energy systems while addressing global demands for high-performance functional materials.